Cas no 966-39-2 (5,6-Dihydro-5,6-dihydroxy-7-methylbenz(a)anthracene)

• Product name: 5,6-Dihydro-5,6-dihydroxy-7-methylbenz(a)anthracene
• CAS No: 966-39-2
• MF: C₁₉H₁₆O₂
• MW: 276.329145431519
• CID: 1002025
• PubChem ID: 13767

5,6-Dihydro-5,6-dihydroxy-7-methylbenz(a)anthracene Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-7-methylbenz[a]anthracene-5,6-diol
• 5,6-Dihydroxy-5,6-dihydro-7-methylbenz[a]anthracene
• 5,6-dihydro-7-methylbenz[a]anthracene
• 16053-71-7
• Benz[a]anthracene-5, 5,6-dihydro-7-methyl-
• 5,6-Dihydro-5,6-dihydroxy-7-methylbenz(a)anthracene
• trans-7-Methylbenz(a)anthracene-5,6-dihydrodiol
• 17563-15-4
• 7-methyl-5,6-dihydrotetraphene-5,6-diol
• NSC171435
• NSC-171435
• Benz[a]anthracene-5,6-diol, 5,6-dihydro-7-methyl-
• 966-39-2
• NSC 171435
• Benz(a)anthracene-5,6-diol, 5,6-dihydro-7-methyl-
• cis-5,6-Dihydro-5,6-dihydroxy-7-methylbenz(a)anthracene
• BENZ(a)ANTHRACENE, 5,6-DIHYDRO-5,6-DIHYDROXY-7-METHYL-
• Benz(a)anthracene, 5,6-dihydro-5,6-dihydroxy-7-methyl-, (E)-
• 7-Methyl-5,6-dihydrobenzo[a]anthracene-5,6-diol #
• DTXSID20914433
• Benz(a)anthracene, 5,6-dihydro-5,6-dihydroxy-7-methyl-, (Z)-
• 5,6-Dihydroxy-5,6-dihydro-7-methylbenz(a)anthracene
• ZIRSFJVDQYTAEK-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H16O2/c1-11-13-7-3-2-6-12(13)10-16-14-8-4-5-9-15(14)18(20)19(21)17(11)16/h2-10,18-21H,1H3
• InChI Key： ZIRSFJVDQYTAEK-UHFFFAOYSA-N
• SMILES： CC1=C2C(C(C3=CC=CC=C3C2=CC4=CC=CC=C14)O)O

Computed Properties

• Exact Mass: 276.115029749g/mol
• Monoisotopic Mass: 276.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 3.2